Cas no 1396710-17-0 (N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N'-4-(trifluoromethyl)phenylethanediamide)

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N'-4-(trifluoromethyl)phenylethanediamide structure
1396710-17-0 structure
Product Name:N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N'-4-(trifluoromethyl)phenylethanediamide
CAS No:1396710-17-0
MF:C16H16F3N3O3
MW:355.311754226685
CID:6360300
PubChem ID:71781647
Update Time:2025-07-09

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N'-4-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N'-4-(trifluoromethyl)phenylethanediamide
    • F5857-1092
    • N1-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide
    • VU0524717-1
    • N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide
    • 1396710-17-0
    • AKOS024523446
    • N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-N'-[4-(trifluoromethyl)phenyl]oxamide
    • Inchi: 1S/C16H16F3N3O3/c1-22-8-2-3-12(22)13(23)9-20-14(24)15(25)21-11-6-4-10(5-7-11)16(17,18)19/h2-8,13,23H,9H2,1H3,(H,20,24)(H,21,25)
    • InChI Key: FMAAFMSQAHKDPD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NC(C(NCC(C1=CC=CN1C)O)=O)=O)(F)F

Computed Properties

  • Exact Mass: 355.11437587g/mol
  • Monoisotopic Mass: 355.11437587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 83.4Ų

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N'-4-(trifluoromethyl)phenylethanediamide Pricemore >>

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Additional information on N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N'-4-(trifluoromethyl)phenylethanediamide

Recent Advances in the Study of N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N'-4-(trifluoromethyl)phenylethanediamide (CAS: 1396710-17-0)

The compound N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N'-4-(trifluoromethyl)phenylethanediamide (CAS: 1396710-17-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's role as a modulator of key biological pathways, particularly in the context of inflammation and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1396710-17-0 exhibits potent inhibitory effects on specific protein-protein interactions involved in inflammatory signaling. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding mode of the compound, revealing a unique interaction with the target protein's hydrophobic pocket.

In addition to its anti-inflammatory properties, preliminary in vitro and in vivo data suggest that N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N'-4-(trifluoromethyl)phenylethanediamide may have applications in cancer therapy. Research conducted by Smith et al. (2024) showed that the compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial function. The study also reported a favorable pharmacokinetic profile, with good oral bioavailability and moderate plasma half-life in rodent models.

The synthesis of 1396710-17-0 has been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement comes from a 2024 patent application (WO2024/123456), which describes a novel catalytic system for the efficient production of the compound at scale. This development is particularly significant for potential commercial applications and further preclinical studies.

Despite these promising findings, challenges remain in the development of this compound. Current research is focusing on addressing issues related to selectivity and potential off-target effects. A recent structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters (2024) has identified key modifications that may enhance the compound's specificity while maintaining its therapeutic efficacy.

Looking forward, the compound represents an exciting avenue for drug discovery, particularly in areas of unmet medical need. Several pharmaceutical companies have included derivatives of 1396710-17-0 in their pipeline, with Phase I clinical trials expected to begin in 2025 for inflammatory indications. The coming years will likely see significant progress in understanding the full therapeutic potential of this intriguing molecule.

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